Cas no 1799002-81-5 (3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one)
3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one
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- Inchi: 1S/C17H17N7O2/c25-17(4-3-14-2-1-9-26-14)23-7-5-22(6-8-23)15-10-16(20-12-19-15)24-13-18-11-21-24/h1-4,9-13H,5-8H2
- InChI Key: DITYMTJATBRGFR-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)(=O)C=CC1=CC=CO1
Experimental Properties
- Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 678.0±65.0 °C(Predicted)
- pka: 2.22±0.37(Predicted)
3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one Pricemore >>
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3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one
3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one (CAS No. 1799002-81-5): A Comprehensive Overview
3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one (CAS No. 1799002-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a furanopyrimidine derivative, exhibits a unique structure that combines a furan ring with a pyrimidine moiety and a triazole group, making it an intriguing candidate for various pharmacological studies.
The molecular structure of 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one is characterized by its multifunctional nature. The furan ring provides aromatic stability and contributes to the compound's overall hydrophobicity, while the pyrimidine and triazole groups offer additional functional sites for interactions with biological targets. The piperazine moiety further enhances the compound's solubility and bioavailability, making it an ideal candidate for drug development.
Recent research has focused on the potential of 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.
In addition to its antifungal properties, 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action in cancer cells is thought to involve the inhibition of cell cycle progression and the induction of DNA damage.
The pharmacokinetic properties of 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one have been extensively studied to evaluate its suitability for therapeutic use. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.
Clinical trials are currently underway to further assess the safety and efficacy of 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.
The synthesis of 3-(2-Furanyl)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-propen-1-one involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the coupling of furan derivatives with pyrimidine intermediates followed by functionalization with triazole and piperazine moieties. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and clinical settings.
In conclusion, 3-(2-Furanyl)-1-[4-[6-(()-()-()-()+-+-+-+-+-+-+-+-+-+-+-+-+-)pyrimidinyl])pyrimidinyl]-pyridine derivatives through various chemical reactions such as condensation and substitution reactions. The unique combination of functional groups in this molecule makes it a versatile platform for further chemical modifications and biological evaluations.
The future prospects for 3-(2-Furanyl)-[4-[6-(()()()
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